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Compound of Interest

Compound Name: Picrolimus

Cat. No.: B15717958

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the handling of Picrolimus, including

operational and disposal plans.

Personal Protective Equipment (PPE)
When handling Picrolimus, a thorough assessment of potential exposure should be conducted

to ensure the appropriate level of personal protection. The following table summarizes the

recommended PPE.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses or Goggles

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1][2]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile) must be inspected

prior to use.[1][2][3] Use

proper glove removal

technique to avoid skin

contact.[2] For extensive

handling, consider double-

gloving.[4]

Lab Coat/Protective Clothing

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is recommended.[4]

Respiratory Protection Respirator

If engineering controls are

insufficient or during spill

cleanup where dust formation

is possible, use a NIOSH-

approved respirator.[5]

Occupational Exposure Limits
As of the latest safety data sheets, there are no established occupational exposure limits for

Picrolimus from major regulatory bodies.

Organization Exposure Limit

OSHA (PEL) Not Established[1][5][6]

ACGIH (TLV) Not Established[1][5]

NIOSH (REL) Not Established[5]
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Operational Plan for Handling Picrolimus
This step-by-step guide outlines the procedural workflow for the safe handling of Picrolimus in

a laboratory setting.

Preparation and Engineering Controls
Ventilation: All handling of powdered Picrolimus should occur in a certified chemical fume

hood to minimize inhalation risk.[3][6] For solutions, work in a well-ventilated area.[2]

Designated Area: Establish a designated area for handling Picrolimus to prevent cross-

contamination.

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (e.g.,

spatulas, weighing paper), and waste containers are within reach inside the designated area.

Donning Personal Protective Equipment (PPE)
Hand Washing: Wash hands thoroughly before donning any PPE.[4]

Gown: Put on a protective gown, ensuring complete coverage.[4]

Gloves: Don the first pair of gloves, tucking the gown cuffs underneath. If double-gloving, the

second pair goes over the cuffs.[4]

Eye and Face Protection: Wear safety goggles.[1][2] If there is a splash hazard, a face shield

is recommended.[7]

Respiratory Protection: If required, perform a fit check for the respirator.

Handling and Experimental Procedures
Weighing: When weighing solid Picrolimus, do so within the chemical fume hood on a tared

weigh paper or in a suitable container to avoid generating dust.[6]

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to

prevent splashing.
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General Handling: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke

in the handling area.[2]

Post-Handling Procedures
Decontamination: Clean all equipment and work surfaces that came into contact with

Picrolimus using an appropriate solvent or detergent. Dispose of cleaning materials as

hazardous waste.[3]

Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination. The outer gloves should be removed first.[4]

Hand Washing: Wash hands thoroughly after removing all PPE.[2][4]

Disposal Plan for Picrolimus
Proper disposal of Picrolimus and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Hazardous Waste: All forms of Picrolimus (unused, expired, or solutions) and any materials

contaminated with it are to be considered hazardous chemical waste.[3]

Contaminated Items: This includes, but is not limited to, gloves, pipette tips, weighing

papers, vials, and spill cleanup materials.[3]

Waste Containment
Solid Waste: Place solid waste, including contaminated consumables, into a designated,

sealable, and clearly labeled hazardous waste container.[1][3][6]

Liquid Waste: Collect liquid waste in a compatible, leak-proof container. Do not mix with

other chemical wastes unless permitted by your institution's guidelines.[3]

Sharps: Any contaminated sharps (e.g., needles) must be placed in a designated sharps

container.
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Labeling and Storage
Labeling: Immediately label all hazardous waste containers with "Hazardous Waste," the full

chemical name "Picrolimus," and the accumulation start date.[3]

Storage: Store sealed waste containers in a designated, secure satellite accumulation area

that is cool, dry, and well-ventilated.[2][3] Use secondary containment to prevent spills.[3]

Final Disposal
Professional Disposal: Arrange for pickup and disposal through your institution's

Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal

contractor.[3]

Prohibited Disposal: Do not dispose of Picrolimus waste in regular trash, biohazard bags, or

down the drain.[3][6]

Visual Workflow for Handling and Disposal
The following diagram illustrates the logical flow of the operational and disposal plans for

Picrolimus.
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Caption: Workflow for Safe Handling and Disposal of Picrolimus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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